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Compound of Interest

Compound Name: Methylcyanamide

Cat. No.: B2951037

Introduction

Methylcyanamide (CHsNHCN), a simple yet reactive organic compound, serves as a valuable
building block in synthetic chemistry, particularly in the construction of nitrogen-containing
heterocycles and functional groups relevant to drug discovery and development. Its utility lies in
the electrophilic nature of the cyano group and the nucleophilic character of the methylamino
group, allowing for a diverse range of chemical transformations. This technical guide provides
an in-depth overview of the commercial availability of methylcyanamide, its key chemical
properties, and detailed experimental protocols for its application in organic synthesis.

Commercial Availability and Suppliers

Methylcyanamide is available from several reputable chemical suppliers, catering to the needs
of researchers and drug development professionals. The compound is typically offered in
various purity grades and quantities, suitable for both small-scale laboratory research and
larger-scale synthetic applications.

It is important to note that while some suppliers may list methylcyanamide directly, others may
offer it as a custom synthesis product. Researchers are advised to inquire with the suppliers for
the most up-to-date availability and pricing information.

Table 1: Prominent Suppliers of Cyanamide and Related Compounds
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Supplier

Potential Availability of
Methylcyanamide

Notes

Thermo Fisher Scientific

High likelihood of availability or

Offers a comprehensive

(formerly Alfa Aesar) custom synthesis.[1][2] portfolio of research chemicals.
o o A global manufacturer of
) High likelihood of availability or )
TCI America chemicals for research and

custom synthesis.[3][4][5]

development.

Oakwood Chemical

Potential for availability or
custom synthesis.[6][7][8][9]

Specializes in fine organic
chemicals for research and

development.

Santa Cruz Biotechnology

Potential for availability or
custom synthesis.[10][11][12]
[13]

A major supplier of

biochemicals for research.

Note: Direct product listings for methylcyanamide can be limited. It is recommended to search
by CAS number (593-44-2) on supplier websites or contact their sales departments for

inquiries.

Physicochemical Properties

A thorough understanding of the physicochemical properties of methylcyanamide is crucial for

its safe handling, storage, and effective use in chemical reactions.

Table 2: Physicochemical Data for Methylcyanamide

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.azom.com/suppliers.aspx?SupplierID=16853
https://www.thermofisher.com/in/en/home/chemicals/alfa-aesar.html
https://www.calpaclab.com/tci-america/
https://www.tcichemicals.com/US/en/
https://www.fishersci.com/us/en/brands/JID7VMYA/tokyo-chemical-industry-tci.html
https://www.chembuyersguide.com/partners/oakwood.html
https://discoveroakwoodchemical.com/products/
https://discoveroakwoodchemical.com/
https://oakwoodchemical.com/
https://www.scbt.com/browse/chemicals
https://www.scbt.com/browse/other-chemicals-parent
https://www.buyersguidechem.com/cprofile/Santa_Cruz_Biotechnology_Inc_77992231/pno/700336648088
https://www.scbt.com/browse/phytochemicals
https://www.benchchem.com/product/b2951037?utm_src=pdf-body
https://www.benchchem.com/product/b2951037?utm_src=pdf-body
https://www.benchchem.com/product/b2951037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2951037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C2HaNz2 [14]
Molecular Weight 56.07 g/mol [14]
CAS Number 593-44-2 [14]
Not specified (likely a liquid or
Appearance . .
low-melting solid)
Boiling Point Not readily available
Melting Point Not readily available
N Soluble in many organic
Solubility

solvents

Applications in Organic Synthesis

Methylcyanamide is a versatile reagent primarily used in the synthesis of substituted
guanidines, which are prevalent motifs in many biologically active molecules. The general
reactivity stems from the addition of nucleophiles, such as amines, to the carbon-nitrogen triple
bond of the cyano group.

General Workflow for Guanidine Synthesis

The synthesis of N,N'-disubstituted guanidines from methylcyanamide and an amine typically
follows a straightforward reaction pathway. This process is fundamental in the construction of
more complex molecular architectures in medicinal chemistry.
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Starting Materials

Methylcyanamide Primary Amine (R-NH2)

; ;

Reaction Vessel
(Solvent, Heat/Catalyst)

ucleophilic Addition

N-methyl-N'-alkyl-cyanamide
Intermediate

Rearrangement/Protonation

N,N'-disubstituted Guanidine

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2951037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Receptor

Activates

Methylcyanamide-derived

Guanidine Inhibitor

/
/

Phosphorylates /’Inhibits

Activates

Transcription Factor

Cellular Response
(e.g., Proliferation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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